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Compound of Interest

Compound Name: 5,9-Epi-phlomiol
Cat. No.: B15382945
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Abstract

5,9-Epi-phlomiol is an iridoid glycoside, a class of secondary metabolites found in a variety of
plants. While research on this specific stereocisomer is limited, its related compounds have
garnered interest for their potential pharmacological activities. This technical guide provides a
summary of the available identifiers for 5,9-Epi-phlomiol. At present, detailed experimental
data on its biological activity and mechanism of action are not available in publicly accessible
literature. This document serves as a foundational reference and highlights the need for further
investigation into the properties of this compound.

Chemical Identifiers and Properties

A clear identification of a chemical entity is fundamental for research and development. The
following table summarizes the key identifiers for 5,9-Epi-phlomiol.
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Identifier Value Source

CAS Number 1621908-70-0 CymitQuimica[1]
Molecular Formula C17H26013 CymitQuimica[1]
Molecular Weight 438.382 g/mol CymitQuimica[1]
Purity 95%~99% CymitQuimica[1]

Biological Activity and Pharmacological Potential

While specific studies on the biological activities of 5,9-Epi-phlomiol are not currently
available, research on a related compound, 9-epi-Phlomiol, suggests potential pharmacological
relevance. It is important to note that stereochemistry can significantly impact the biological
activity of a molecule.

General biological activities attributed to the broader class of iridoid glycosides and the related
compound 9-epi-Phlomiol include:

o Antimicrobial Properties: Potential efficacy against various pathogens.
o Cytotoxic Effects: Possible activity against cancer cell lines.
e Anti-inflammatory Action: Potential to modulate inflammatory pathways.

Note: The above activities are extrapolated from a related compound and the broader chemical
class. Rigorous experimental validation is required to determine if 5,9-Epi-phlomiol exhibits
similar properties.

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, or biological evaluation of 5,9-Epi-
phlomiol are not described in the currently available scientific literature. For researchers
interested in investigating this compound, general methodologies for the extraction and
analysis of iridoid glycosides from plant sources can be adapted.

General Workflow for Iridoid Glycoside Research:
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Extraction & Isolation Structure Elucidation Biological Evaluation
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In Vitro Assays In Vivo Models
(e.g., Cytotoxicity, Antimicrobial) (if warranted)

Plant Material |—>

5,9-Epi-phlomiol

Cell Surface Receptor

A ctivation/Inhibition

Intracellular Signaling Cascade
(e.g., MAPK, NF-«kB)
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Altered Gene Expression
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Cellular Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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